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Abstract

Deschloroetizolam, a derivative of etizolam, is unequivocally classified as a thienodiazepine.
This classification is fundamentally rooted in its core chemical structure, which features a
thiophene ring fused to a diazepine ring. This structural characteristic distinguishes it from
classical benzodiazepines, which possess a benzene ring in place of the thiophene moiety.
Like its parent compound and other benzodiazepines, deschloroetizolam exerts its
pharmacological effects primarily through positive allosteric modulation of the GABA-A
receptor, the principal inhibitory neurotransmitter receptor in the central nervous system. This
technical guide provides an in-depth analysis of the chemical basis for its classification, its
mechanism of action, and a summary of available pharmacological data. Detailed experimental
protocols for the characterization of such compounds are also presented.

Chemical Structure and Classification

The defining feature of deschloroetizolam that mandates its classification as a
thienodiazepine is the presence of a thiophene ring fused to a diazepine ring.[1][2][3] In
contrast, benzodiazepines are characterized by a benzene ring fused to a diazepine ring.[2]
Deschloroetizolam is a structural analog of the well-known thienodiazepine, etizolam, from
which it differs by the absence of a chlorine atom on the phenyl ring.[1][3] The core structure is
more specifically a thienotriazolodiazepine, as it incorporates a fused triazole ring.[4][5]
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The IUPAC name for deschloroetizolam is 2-ethyl-9-methyl-4-phenyl-6H-thieno[3,2-f][1][2]
[4]triazolo[4,3-a][1][4]diazepine. Its molecular formula is C17H1eN4S and it has a molecular
weight of 308.4 g/mol .[4][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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